Cas no 5023-67-6 (Benzene,1-methoxy-4-[(phenylthio)methyl]-)

Benzene,1-methoxy-4-[(phenylthio)methyl]- Properties

Names and Identifiers

• Benzene,1-methoxy-4-[(phenylthio)methyl]-
• 1-methoxy-4-(phenylsulfanylmethyl)benzene
• (4-methoxybenzyl)(phenyl)sulfane
• (4-methoxyphenyl)methyl phenyl sulfide
• 1-Methoxy-4-(phenylmercapto-methyl)-benzol
• 1-methoxy-4-(phenylsulfanyl-methyl)-benzene
• 1-methoxy-4-[(phenylsulfanyl)methyl]benzene
• 4-methoxybenzylphenylsulfide
• AC1L6860
• AC1Q7DZG
• AR-1C4241
• CTK4J2279
• NCIOpen2_006111
• NSC96691
• p-methoxybenzyl phenyl sulfide
• SureCN2272164
• AKOS024382380
• FAWFBIHSPIZYHU-UHFFFAOYSA-N
• NSC-96691
• AS-61129
• 5023-67-6
• D86241
• SCHEMBL2272164
• MFCD00598890
• methyl 4-[(phenylsulfanyl)methyl]phenyl ether
• DTXSID00294447
• +Expand

• MDL： MFCD00598890
• InChIKey： FAWFBIHSPIZYHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14OS/c1-15-13-9-7-12(8-10-13)11-16-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• SMILES： COC1=CC=C(C=C1)CSC2=CC=CC=C2

Computed Properties

• Exact Mass: 230.07662
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 230.07653624g/mol
• Heavy Atom Count: 16
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• LogP: 3.98750
• PSA: 9.23